6-Bromo-4-chloro-3-iodo-1H-indazole
Overview
Description
6-Bromo-4-chloro-3-iodo-1H-indazole, also known as BCI-Indazole, is a heterocyclic aromatic compound that has been widely studied due to its potential applications in scientific research. BCI-Indazole has been found to possess a wide range of biological and pharmacological activities, including anti-inflammatory, anticonvulsant, and antioxidant properties. It has been used as a building block in the synthesis of various compounds, such as indazole-based drugs, polymers, and materials.
Scientific Research Applications
I have conducted multiple searches to find detailed information on the scientific research applications of “6-Bromo-4-chloro-3-iodo-1H-indazole”, particularly focusing on unique applications as you requested. However, the specific details for this compound are not readily available in the search results.
Indazole derivatives, in general, have been reported to possess a wide range of medicinal applications, including antihypertensive , anticancer , antidepressant , anti-inflammatory , and antibacterial properties . They also show biological activities such as antibacterial , antimycobacterial , anti-inflammatory , antitumor , antidiabetic , anti-allergic , antipyretic , antiviral , antioxidant , anti-amoebic , antihelmintic , antifungal and ulcerogenic activities .
Mechanism of Action
Target of Action
Indazole compounds are known to interact with a variety of biological targets, including hiv protease inhibitors, serotonin receptor antagonists, aldol reductase inhibitors, and acetylcholinesterase inhibitors .
Mode of Action
It’s known that the cyclization process in the synthesis of indazole compounds is greatly affected by the hydrogen bond . This suggests that the compound might interact with its targets through hydrogen bonding, leading to changes in the targets’ function.
Action Environment
The action of 6-Bromo-4-chloro-3-iodo-1H-indazole can be influenced by various environmental factors. For instance, the compound’s stability and efficacy could be affected by temperature, as suggested by the recommended storage conditions . Additionally, the compound’s cyclization process is performed smoothly under mild conditions in aprotic polar solvents , suggesting that the solvent environment could also influence the compound’s action.
properties
IUPAC Name |
6-bromo-4-chloro-3-iodo-2H-indazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClIN2/c8-3-1-4(9)6-5(2-3)11-12-7(6)10/h1-2H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFDHOIDUNKQALO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C(NN=C21)I)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10646413 | |
Record name | 6-Bromo-4-chloro-3-iodo-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10646413 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
357.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-4-chloro-3-iodo-1H-indazole | |
CAS RN |
887568-16-3 | |
Record name | 6-Bromo-4-chloro-3-iodo-1H-indazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=887568-16-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Bromo-4-chloro-3-iodo-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10646413 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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